Citric acid

• IUPAC Name: 2-hydroxypropane-1,2,3-tricarboxylic acid
• InChI: InChI=1S/C6H8O7/c7-3(8)1-6(13,5(11)12)2-4(9)10/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key: KRKNYBCHXYNGOX-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)O)C(CC(=O)O)(C(=O)O)O
• Molecular Formula: C6H8O7, Array
• Related CAS: 141633-96-7
• DSSTOX Substance ID: DTXSID3020332
• Molecular Weight: 192.12 g/mol
• Physical Description: Citric acid appears as colorless, odorless crystals with an acid taste. Denser than water. (USCG, 1999), Dry Powder; Dry Powder, Liquid; Dry Powder, Pellets or Large Crystals; Liquid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid, Citric acid is a white or colourless, odourless, crystalline solid, having a strongly acid taste. The monohydrate effloresces in dry air, Colorless and odorless crystals , it has an acid taste; [CAMEO] Deliquescent; [CHEMINFO], Solid, COLOURLESS CRYSTALS., White or colourless, odourless, crystalline solid. Monohydrate effloresces in dry air
• Boiling Point: Decomposes (NTP, 1992), Decomposes
• Flash Point: 100 °C
• Solubility: greater than or equal to 100 mg/mL at 72 °F (NTP, 1992), Very soluble in water; freely soluble in ethanol; soluble in ether, In water, 3.83X10+5 mg/L at 25 °C, Solubility in water: 54.0% w/w at 10 °C; 59.2% at 20 °C; 64.3% at 30 °C; 68.6% at 40 °C; 70.9% at 50 °C; 73.5% at 60 °C; 76.2% at 70 °C; 78.8% at 80 °C; 81.4% at 90 °C; 84.0% at 100 °C, Very soluble in ethanol; soluble in ether, ethyl acetate; insoluble in benzene, chloroform, 592.0 mg/mL, Solubility in water, g/100ml at 20 °C: 59, Very soluble in water, slightly soluble in ether, Freely soluble (in ethanol)
• Density: 1.54 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.665 g/cu cm at 20 °C, BULK DENSITY: 56.2 LB/CU FT; HEAT OF SOLN: -3.9 KCAL/MOLE; BUFFERING INDEX: 2.46; STD FREE ENERGY OF ANION FORMATION: -278.8 KCAL FOR AQ SOLN @ 25 °C, Density: 1.542 g/cu cm /Citric acid monohydrate/, White, odorless crystals, granules or powder; cool, saline taste. Stable in air, becomes anhydrous at 150 °C. Density: 1.814. Soluble in 3 parts water, 0.6 parts boiling water. Insoluble in alcohol. The aqueous solution is slightly alkaline to litmus. pH about 8 /Sodium citrate dihydrate/
• Mechanism of Action: ... The NK(2), and to a lesser extent the NK(1), receptors have been shown to be involved with citric acid-induced bronchoconstriction in the guinea pig, which is in part mediated by endogenously released bradykinin. Tachykinins and bradykinin could also modulate citric acid-induced bronchoconstriction. ... Bronchoconstriction induced by citric acid inhalation in the guinea pig, mainly caused by the tachykinin NK(2) receptor, is counteracted by bronchoprotective NO after activation of bradykinin B(2) and tachykinin NK(1) receptors in airway epithelium., ... A concentration of 47.6 mmol/L of citric acid (pH 2.3) in water led to total cell death within three minutes of incubation /with gingival fibroblasts (GF)/. Media containing 23.8 mmol/L and 47.6 mmol/L of citric acid exerted strong cytotoxicity (47 to 90 per cent of cell death) and inhibited protein synthesis (IC50 = 0.28 per cent) of GF within three hours of incubation. Incubation of cells in a medium containing 11.9 mmol/L of citric acid also suppressed the attachment and spreading of fibroblasts on culture plates and Type I collagen, with 58 per cent and 22 per cent of inhibition, respectively. Culture medium supplemented with 11.9, 23.8 and 47.6 mmol/L of citric acid also led to extracellular acidosis by decreasing the pH value from 7.5 to 6.3, 5.2 and 3.8, respectively., Inhalation of citric acid (CA) causes airway constriction and coughing. To investigate the role of mast cells in CA-induced airway constriction and cough, three experiments using guinea pigs were carried out. In the first experiment, /the authors/ used compound 48/80 to deplete mast cells, cromolyn sodium to stabilize mast cells, MK-886 to inhibit synthesis of leukotrienes, pyrilamine to antagonize histamine H1 receptor, methysergide to antagonize serotonin receptor, and indomethacin to inhibit cyclooxygenase. In the second experiment, compound 48/80-pretreated animals were divided into 2 parts; the first one was used to test the role of exogenous leukotriene (LT) C4, while the second one to test the role of exogenous histamine. Decreases in respiratory compliance (Crs) and forced expiratory volume in 0.1 sec (FEV0.1) were used as indicators for airway constriction in anesthetized guinea pigs. CA-induced cough was recorded for 12 min using a barometric body plethysmograph in conscious animals. In the third experiment, the activation of mast cells upon CA inhalation was investigated by determining lung tissue or arterial plasma histamine concentration in animals. Exposure to CA induced marked airway constriction and increase in cough number. Compound 48/80, cromolyn sodium, MK-886 and pyrilamine, but not indomethacin or methysergide, significantly attenuated CA-induced airway constriction and cough. Injection of LTC4 or histamine caused a significant increase in CA-induced airway constriction and cough in compound 48/80-pretreated animals. In addition, CA inhalation caused significant increase in lung tissue and plasma histamine concentrations, which were blocked by compound 48/80 pretreatment. These results suggest that mast cells play an important role in CA aerosol inhalation-induced airway constriction and cough via perhaps mediators including LTs and histamine.
• Color/Form: Crystals; monoclinic holohedra; crystallizes from hot concentrated aqueous solution, Colorless, translucent crystals or powder, Rhombic crystals from water with 1 mol of water of crystallization
• CAS RN: 77-92-9
• Melting Point: 307 °F (anhydrous) (NTP, 1992), 153 °C

Description

Citric acid is a colorless crystalline organic compound that belongs to the family of carboxylic acids. It is present in practically all plants and in many animal tissues and fluids. This compound is involved in the physiological oxidation of fats, proteins, and carbohydrates to carbon dioxide and water. It was first isolated from lemon juice by Swedish chemist Carl Wilhelm Scheele in 1784. It is manufactured by fermentation of cane sugar or molasses in the presence of a fungus, Aspergillus niger.

Synthesis Analysis

This compound is produced by the fermentation of sucrose materials and starch, especially cassava. It is produced by the action of the fungus Aspergillus niger. The fermentation process is still used nowadays across the world, particularly in China, to meet the global demand for the acid, mainly using low-cost molasses as raw materials.

Molecular Structure Analysis

The chemical formula of this compound is C6H8O7. This weak organic acid is composed of three carboxyl groups (-COOH) and one hydroxyl group (-OH). This structure makes it a triprotic acid, meaning it can donate up to three protons (H+) in a solution.

Chemical Reactions Analysis

This compound is involved in the this compound cycle, which occurs in the metabolism of all aerobic organisms. It is an intermediary compound in the physiological oxidation of fats, proteins, and carbohydrates to carbon dioxide and water.

Physical And Chemical Properties Analysis

This compound is a weak acid with a pH level between 3 and 6. It is odorless, sour in taste, and appears as a white crystalline solid. It can occur in two forms – monohydrate or water-free (anhydrous).

Scientific Research Applications

Applications in Agriculture and Animal Nutrition

• Citric acid enhances the intestinal health and gut microbiota in poultry, offering a potential alternative to antibiotics in animal nutrition (Melaku et al., 2021).

Industrial Biotechnology

• This compound is a critical product in biotechnology, with its production by Aspergillus niger marking a significant breakthrough in the field. This production process has evolved considerably over the years, showcasing the potential of fungal biology for industrial applications (Cairns, Nai, & Meyer, 2018).

This compound Bioproduction

• The biotechnological production of this compound is an area of continuous innovation, with recent patents focusing on sustainable methods and the utilization of waste substrates (Amato, Becci, & Beolchini, 2020).

Food Preservation and Processing

• This compound is effective in preserving the color of minimally processed food items, such as sliced radishes, when used with mild heat treatments (Goyeneche et al., 2014).

Pharmaceutical Applications

• In the pharmaceutical industry, this compound is valued for its ability to form biodegradable polymers and enhance the attributes of drug formulations due to its physicochemical properties (Lambros, Tran, Fei, & Nicolaou, 2022).

Nanoparticle Modification

• This compound is used in the modification of metal oxide surfaces for nanoparticles, enabling versatile chemistries for nanoparticle functionalization (Bishop et al., 2012).

Environmental Applications

• Modified activated carbon with this compound shows enhanced adsorption of copper ions from aqueous solutions, demonstrating its potential for environmental remediation (Chen, Wu, & Chong, 2003).

Sustainable Production

• An engineered marine cyanobacterium has been developed for the sustainable production of this compound from CO2, representing a novel approach to environmentally friendly organic acid production (Zhang, Bryan, & Selão, 2022).

Advanced Research and Methodology

• Advances in systems metabolic engineering have significantly impacted the production of this compound by Aspergillus niger, leading to more efficient and optimized production processes (Tong et al., 2019).

Mechanism of Action

Target of Action

Citric acid, a key intermediate in metabolism, primarily targets metabolic processes in the body . It is an acid compound found in citrus fruits . The salts of this compound, known as citrates, can be used as anticoagulants due to their calcium-chelating ability . This compound is also one of the active ingredients in Phexxi, a non-hormonal contraceptive agent .

Mode of Action

The mode of action of this compound involves disrupting the cellular membrane of microorganisms, leading to leakage of cellular contents and ultimately cell death . Additionally, this compound can lower the pH of the food matrix, creating an unfavorable environment for microbial growth . Citrate, a weak base, reacts with hydrochloric acid in the stomach to raise the pH . It is further metabolized to bicarbonate, which then acts as a systemic alkalizing agent, raising the pH of the blood and urine .

Biochemical Pathways

This compound plays a crucial role in the this compound cycle, a central driver of cellular respiration . It takes acetyl CoA, produced by the oxidation of pyruvate and originally derived from glucose, as its starting material . In a series of redox reactions, it harvests much of its bond energy in the form of NADH, FADH2, and ATP molecules . The reduced electron carriers, NADH and FADH2, generated in the this compound cycle will pass their electrons into the electron transport chain and, through oxidative phosphorylation, will generate most of the ATP produced in cellular respiration .

Pharmacokinetics

This compound’s pharmacokinetics properties are influenced by its physicochemical properties . The functionality of this compound is due to its three carboxylic groups and one hydroxyl group . These allow it to be used in many ways, including its ability to be used as a crosslinker to form biodegradable polymers and as a co-former in co-amorphous and co-crystal applications .

Result of Action

The this compound cycle releases two carbon dioxide molecules and produces three NADH, one FADH2, and one ATP or GTP . This set of reactions regenerates the starting molecule, oxaloacetate, so the cycle can repeat . Overall, one turn of the this compound cycle releases two carbon dioxide molecules and produces three NADH, one FADH2, and one ATP or GTP .

Action Environment

This compound acts as a preservative in many processed foods, keeping them fresh by slowing or helping prevent the formation of bacteria, mold, yeast, and fungus . It retains a food’s color, flavor, and texture, increasing its shelf life . At high ionic strength, colloidal particles will flocculate due to a secondary minimum, resulting in aggregates that are dense and easily redispersed .

Safety and Hazards

Citric acid may be harmful if inhaled, absorbed through the skin, or swallowed. It can cause respiratory tract irritation, skin irritation, and eye irritation. It can also be a minor skin irritant, causing itchy skin and even minor burns to those that are sensitive to it.

Future Directions

The global production of citric acid is increasing by approximately 5% annually. The pharmaceutical industry utilizes 12% of the global production, whereas 70% is utilized by the food industry. This compound has many applications, including in flavoring, buffering, and as a chelating agent in the food and beverage industry. It is also used in cosmetics, for medical purposes, as an antioxidant, and in cleaning products.

Biochemical Analysis

Biochemical Properties

Citric acid plays a crucial role in biochemical reactions, particularly in the this compound cycle. It interacts with several enzymes and biomolecules during this cycle. One of the primary enzymes it interacts with is citrate synthase, which catalyzes the condensation of acetyl-CoA and oxaloacetate to form this compound . This compound is then converted to isocitrate by the enzyme aconitase. This conversion involves the intermediate formation of cis-aconitate . Isocitrate is subsequently oxidized by isocitrate dehydrogenase to form alpha-ketoglutarate, releasing carbon dioxide and reducing NAD+ to NADH . These interactions highlight the importance of this compound in energy production and metabolic regulation.

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. In the this compound cycle, this compound is involved in the production of ATP, which is the primary energy currency of the cell . The cycle also generates NADH and FADH₂, which are used in the electron transport chain to produce additional ATP . This compound can also affect gene expression by modulating the activity of transcription factors and enzymes involved in metabolic pathways . Additionally, this compound has been shown to have antioxidant properties, reducing oxidative stress and inflammation in cells .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various binding interactions and enzymatic reactions. In the this compound cycle, this compound binds to and activates citrate synthase, leading to the formation of this compound from acetyl-CoA and oxaloacetate . The enzyme aconitase then catalyzes the isomerization of this compound to isocitrate via cis-aconitate . Isocitrate dehydrogenase further oxidizes isocitrate to alpha-ketoglutarate, producing NADH in the process . These reactions are tightly regulated by feedback mechanisms to ensure efficient energy production and metabolic balance.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. This compound is relatively stable under normal conditions but can degrade under extreme pH or temperature . Long-term studies have shown that this compound can maintain its inhibitory effects on kidney stone formation by binding to calcium ions and preventing crystallization . Additionally, this compound’s antioxidant properties can persist over time, providing sustained protection against oxidative stress .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies have shown that this compound is safe for use in animal feed up to a concentration of 30,000 mg/kg . At higher doses, this compound can cause gastrointestinal upset and metabolic alkalosis . In goslings, supplementation with 1.00% this compound improved growth performance, while higher doses led to increased creatinine levels . These findings highlight the importance of dosage in determining the safety and efficacy of this compound in animal models.

Metabolic Pathways

This compound is a central component of the this compound cycle, which is involved in the oxidation of acetyl-CoA to produce ATP, NADH, and FADH₂ . The cycle includes several key enzymes, such as citrate synthase, aconitase, and isocitrate dehydrogenase, which facilitate the conversion of this compound to other intermediates . This compound also interacts with cofactors like NAD+ and FAD, which are essential for the redox reactions in the cycle . These interactions ensure the efficient production of energy and metabolic intermediates.

Transport and Distribution

Within cells, this compound is transported and distributed through various mechanisms. It is produced in the mitochondria during the this compound cycle and can be transported to other cellular compartments as needed . This compound can also form complexes with metal ions, facilitating its transport across cell membranes . Additionally, this compound can be distributed to different tissues through the bloodstream, where it can exert its effects on cellular metabolism and function .

Subcellular Localization

This compound is primarily localized in the mitochondria, where it participates in the this compound cycle . The enzyme citrate synthase, which catalyzes the formation of this compound, is also located in the mitochondrial matrix . This compound can also be found in other subcellular compartments, such as the cytoplasm, where it can influence various metabolic processes . The subcellular localization of this compound is crucial for its role in energy production and metabolic regulation.